Cas no 1361587-35-0 (2,4-Bis(2,3,4-trichlorophenyl)pyridine)

• Product Name: 2,4-Bis(2,3,4-trichlorophenyl)pyridine
• CAS No: 1361587-35-0
• MF: C₁₇H₇Cl₆N
• MW: 437.962178468704
• CID: 4968430
• Update Time: 2025-05-26

2,4-Bis(2,3,4-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(2,3,4-trichlorophenyl)pyridine

• Inchi： 1S/C17H7Cl6N/c18-11-3-1-9(14(20)16(11)22)8-5-6-24-13(7-8)10-2-4-12(19)17(23)15(10)21/h1-7H
• InChI Key： ODOBGJAPUFMULE-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=CN=C(C2C=CC(=C(C=2Cl)Cl)Cl)C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 424
• XLogP3: 7.9
• Topological Polar Surface Area: 12.9

Additional information on 2,4-Bis(2,3,4-trichlorophenyl)pyridine

Introduction to 2,4-Bis(2,3,4-trichlorophenyl)pyridine (CAS No: 1361587-35-0)

2,4-Bis(2,3,4-trichlorophenyl)pyridine, with the chemical formula C₁₆H₅Cl₆N, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The presence of multiple chlorine substituents on the phenyl rings enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The< strong>CAS No: 1361587-35-0 uniquely identifies this substance in scientific literature and databases. This numbering system ensures precise identification and avoids any ambiguity in its representation across different studies and experiments. The compound's molecular structure consists of a central pyridine ring substituted with two phenyl groups, each bearing three chlorine atoms. This arrangement imparts a high degree of electron-withdrawing power, influencing its interactions with other molecules.

In recent years, 2,4-Bis(2,3,4-trichlorophenyl)pyridine has been explored for its potential role in pharmaceutical development. Its structural framework suggests that it could serve as a precursor for designing novel therapeutic agents. Researchers have been particularly interested in its ability to act as a ligand in coordination chemistry, where it can form complexes with metal ions. These metal complexes have shown promise in catalytic applications and as potential drug candidates.

The< strong>trichlorophenyl groups attached to the pyridine ring contribute to the compound's stability under various conditions. This stability is crucial for its use in multi-step synthetic pathways where harsh reagents and elevated temperatures are often employed. Additionally, the electron-deficient nature of the molecule makes it a suitable candidate for participation in nucleophilic substitution reactions, further expanding its utility in organic synthesis.

Recent studies have highlighted the compound's relevance in materials science. Specifically, researchers have investigated its properties as a building block for organic semiconductors. The high electron affinity of the< strong>CAS No: 1361587-35-0 derivative allows it to contribute to the charge transport mechanisms essential in electronic devices. This application is particularly intriguing given the growing demand for efficient and sustainable energy solutions.

The< strong>2,3,4-trichlorophenyl moiety is also of interest due to its potential biological activity. Preliminary experiments have suggested that derivatives of this compound may exhibit properties relevant to medicinal chemistry. For instance, some analogs have shown inhibitory effects on certain enzymatic pathways when tested in vitro. These findings open up avenues for further exploration into developing new drugs targeting specific diseases.

In conclusion, 2,4-Bis(2,3,4-trichlorophenyl)pyridine represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable asset in both academic research and industrial processes. As our understanding of its properties continues to grow, so too will its potential contributions to advancements in chemistry and related fields.